![molecular formula C16H12N4O3 B5616850 5-[2-(2-furyl)-2-oxoethyl]-2-methyl[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one](/img/structure/B5616850.png)
5-[2-(2-furyl)-2-oxoethyl]-2-methyl[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a broader class of compounds that have been explored for their potential in various applications, including neuroprotective effects, antimicrobial properties, and antiproliferative activities against cancer cell lines. These compounds are generally characterized by their heterocyclic structures, incorporating elements such as triazino, benzimidazole, and furyl groups.
Synthesis Analysis
The synthesis of related compounds often involves cyclocondensation reactions, ring annelation reactions, or multi-component reactions, demonstrating the versatility and complexity of synthetic routes available for these heterocyclic compounds. For example, triazinobenzimidazole derivatives have been synthesized and explored for their A(2A) adenosine receptor antagonism and neuroprotective effects (Scatena et al., 2011).
Molecular Structure Analysis
Structural studies, including X-ray diffraction and NMR spectroscopy, reveal the detailed molecular configurations of these compounds, highlighting the importance of specific substituents and tautomeric forms in defining their properties. For instance, novel 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles have been synthesized and their crystal and molecular structures determined, offering insights into their structural characteristics (Hranjec et al., 2012).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including electrophilic substitution and condensation reactions, which are crucial for their functionalization and the exploration of their chemical properties. The synthesis and reactivity of 2-(2-furyl)-1,7-dimethyl-1H,7H-benzo[1,2-d: 3,4-d′]diimidazole, for example, demonstrate the potential for modifying these compounds for various applications (El’chaninov et al., 2015).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and stability, are influenced by the molecular structure and substituents. Studies focusing on these aspects help in understanding the behavior of these compounds under different conditions and their suitability for specific applications.
Chemical Properties Analysis
The chemical properties, including reactivity, potential as ligands, and biological activity, are central to the utility of these compounds in fields like medicinal chemistry and material science. Investigations into the antiproliferative and antimicrobial activities of these compounds suggest their potential utility in developing new therapeutic agents (Sawant, 2013).
properties
IUPAC Name |
5-[2-(furan-2-yl)-2-oxoethyl]-2-methyl-[1,2,4]triazino[2,3-a]benzimidazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3/c1-10-15(22)17-16-19(9-13(21)14-7-4-8-23-14)11-5-2-3-6-12(11)20(16)18-10/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJCDVSJNUHEOEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=CC=CC=C3N(C2=NC1=O)CC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(furan-2-yl)-2-oxoethyl]-2-methyl[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.